Cas no 2137805-27-5 (Quinoline, 4-ethyl-7-iodo-2-methyl-)

• Product Name: Quinoline, 4-ethyl-7-iodo-2-methyl-
• CAS No: 2137805-27-5
• MF: C₁₂H₁₂IN
• MW: 297.134855270386
• CID: 5287780
• Update Time: 2025-05-22

Quinoline, 4-ethyl-7-iodo-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 4-ethyl-7-iodo-2-methyl-

• Inchi： 1S/C12H12IN/c1-3-9-6-8(2)14-12-7-10(13)4-5-11(9)12/h4-7H,3H2,1-2H3
• InChI Key： SEPIXPDLKJMDQT-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=C(I)C=2)C(CC)=CC=1C

Additional information on Quinoline, 4-ethyl-7-iodo-2-methyl-

Quinoline, 4-Ethyl-7-Iodo-2-Methyl-

Quinoline, 4-Ethyl-7-Iodo-2-Methyl-, also known by its CAS number 2137805-27-5, is a heterocyclic aromatic compound that belongs to the quinoline family. This compound is characterized by its unique structure, which includes a benzene ring fused with a pyridine ring. The substituents on the quinoline core—specifically, an ethyl group at the 4-position, an iodo group at the 7-position, and a methyl group at the 2-position—contribute to its distinct chemical properties and potential applications in various fields.

The synthesis of Quinoline, 4-Ethyl-7-Iodo-2-Methyl- typically involves multi-step reactions, often starting from simpler quinoline derivatives. Researchers have explored various methodologies to optimize the synthesis process, including the use of directing groups and catalytic systems to achieve high yields and purity. Recent studies have focused on green chemistry approaches, such as using microwave-assisted synthesis or enzymatic catalysis, to reduce environmental impact and improve efficiency.

The physical properties of Quinoline, 4-Ethyl-7-Iodo-2-Methyl- make it suitable for applications in materials science and pharmacology. Its high thermal stability and aromaticity make it a promising candidate for use in organic electronics, such as in the development of light-emitting diodes (LEDs) or field-effect transistors (FETs). Additionally, the presence of an iodo group at the 7-position facilitates further functionalization, enabling researchers to explore its potential as a building block for more complex molecules.

In the field of pharmacology, Quinoline-based compounds have shown promise as potential drug candidates due to their ability to interact with biological targets such as enzymes and receptors. Recent studies have investigated the anti-inflammatory and antioxidant properties of Quinoline-derivatives, including Quinoline, 4-Ethyl-7-Iodo-2-Methyl-. These studies suggest that this compound may have therapeutic applications in treating conditions such as neurodegenerative diseases or cardiovascular disorders.

The unique electronic properties of Quinoline-derivatives also make them attractive for use in photovoltaic devices. Researchers have explored the ability of these compounds to act as electron transport layers or sensitizers in dye-sensitized solar cells (DSSCs). Recent advancements in this area have focused on improving the efficiency and stability of these devices by modifying the substituents on the quinoline core.

In conclusion, Quinoline, 4-Ethyl-7-Iodo-2-Methyl-, with its CAS number 2137805-27-5, is a versatile compound with potential applications across multiple disciplines. Its chemical structure provides a foundation for further research and development in areas ranging from materials science to pharmacology. As researchers continue to explore its properties and potential uses, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.